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Compound of Interest

Compound Name: 7-Chloro-2-methylquinolin-4-ol
CAS No.: 15644-88-9
Cat. No.: B3024622
Get Quote
. J

Executive Summary & Scaffold Analysis

7-Chloro-2-methylquinolin-4-ol (CAS: 40985-61-3) represents a critical pharmacophore in the
quinoline family. Unlike its non-methylated counterpart (the precursor to Chloroquine), the C2-
methyl group introduces steric bulk and lipophilicity changes that influence metabolic stability
and receptor binding affinity.

This scaffold exhibits "privileged structure” status, capable of binding to multiple biological
targets—primarily acting as an intercalator in DNA/RNA synthesis inhibition
(anticancer/antimicrobial) and a heme polymerase inhibitor (antimalarial).[2]

Key Physicochemical Properties
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Property Value (Approx.) Significance

Molecular Formula C10HsCINO Core scaffold composition

Fragment-based drug design

Molecular Weight 193.63 g/mol )
(FBDD) friendly
ClogP ~2.5 Good membrane permeability
Interaction with receptor active
H-Bond Donors 1 (4-OH tautomer) ]
sites
_ ] Dictates reactivity (O-alkylation
Tautomerism 4-hydroxy = 4-quinolone

vs. N-alkylation)

Synthetic Architecture

The synthesis of the parent scaffold and its conversion into functional derivatives relies on
controlling the tautomeric equilibrium and exploiting the reactivity of the C4 and C3 positions.

Core Scaffold Synthesis (Conrad-Limpach Protocol)

The most robust route to the 2-methyl derivative is the Conrad-Limpach synthesis, utilizing m-
chloroaniline and ethyl acetoacetate.

Mechanism:
o Condensation: Formation of 3-anilinocrotonate (kinetic product).

o Cyclization: High-temperature thermal cyclization (250°C) favors the thermodynamic 4-
hydroxyquinoline product.

Functionalization Logic (DOT Diagram)

The following diagram illustrates the divergence points for creating key derivative classes.
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Caption: Divergent synthesis pathways from the 7-Chloro-2-methylquinolin-4-ol core. C3 is
reactive to electrophiles (Mannich), while C4 is activated for nucleophilic substitution via the

chloro-intermediate.

Derivative Classes & Biological Applications[1][3][4]
[51[6]1[7][8][91[10][11]

C3-Mannich Bases

The C3 position of the quinolone tautomer is electron-rich (enaminone system). Reaction with
formaldehyde and secondary amines yields Mannich bases.[3]

e Target: Plasmodium falciparum, Cancer cell lines (HeLa, MCF-7).

e Mechanism: The basic side chain enhances accumulation in the acidic food vacuole of the

parasite or lysosomes of cancer cells.
o Key Reactants: Morpholine, piperidine, N-methylpiperazine.

4-Aminoquinoline Derivatives (via 4,7-Dichloro
intermediate)

This is the most commercially relevant class. The 4-OH is converted to 4-ClI, which is a good

leaving group for SNAr reactions.

o Target: DNA intercalation, Inhibition of Hemozoin formation.
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e Notable Analog: Derivatives of Amodiaquine often utilize the 7-chloro-quinolin-4-amine motif.

[3]14]

» Hybridization: Coupling with benzimidazoles or chalcones at the C4-amino tail creates "dual-
action" hybrids that overcome drug resistance.

Schiff Bases and Hydrazones

Reaction of 4-hydrazino-7-chloro-2-methylquinoline (derived from the 4-chloro intermediate)
with aromatic aldehydes.

 Activity: Potent antifungal (Candida spp.) and antibacterial agents.[5]
e Mechanism: Chelation of metal ions essential for microbial enzyme function.

Detailed Experimental Protocols

Note: All chemical manipulations must be performed in a fume hood with appropriate PPE.

Protocol A: Synthesis of 7-Chloro-2-methylquinolin-4-ol

Objective: Create the parent scaffold.

e Reagents:m-Chloroaniline (0.1 mol), Ethyl acetoacetate (0.1 mol), Benzene (or Toluene),
Glacial Acetic Acid (cat.).

e Step 1 (Enamine Formation):
o Mix amine and ester in benzene with a catalytic amount of acetic acid.
o Reflux using a Dean-Stark trap to remove water azeotropically.

o Monitor TLC until starting material disappears. Evaporate solvent to yield ethyl 3-(m-
chloroanilino)crotonate (oil).

o Step 2 (Cyclization):

o Heat diphenyl ether (Dowtherm A) to boiling (~250°C).
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o Add the crotonate oil dropwise to the boiling solvent (Critical: Rapid addition maintains
high temp for cyclization vs polymerization).

o Reflux for 30-60 mins.

o Cool to RT. The product precipitates.[6]

o Filter, wash with hexane/petroleum ether to remove diphenyl ether.

o Yield: ~60-70%.[6] MP: >280°C.
Protocol B: Activation to 4,7-Dichloro-2-methylquinoline
Objective: Convert the unreactive OH group to a reactive CI group.

e Reagents: 7-Chloro-2-methylquinolin-4-ol (10 mmol), POCIs (Phosphorus Oxychloride, 50
mmol).

e Procedure:

o

Place starting material in a round-bottom flask.
o Add POCIs slowly (Exothermic!).

o Reflux at 100-110°C for 2-4 hours. The solid will dissolve, turning the solution
yellow/brown.

o Quenching (Critical Safety): Cool mixture. Pour slowly onto crushed ice with vigorous
stirring.

o Neutralize with NH4OH or NaOH solution to pH ~8-9.
o Extract precipitate with Chloroform or DCM.
o Dry over Na2SOa4 and evaporate.

o Validation: TLC (Hexane:EtOAc 8:2). Product is less polar than starting material.
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Protocol C: Synthesis of C4-Amino Derivative (General
SNAr)

Objective: Attach a pharmacophore (e.g., 4-aminophenol) to the C4 position.

» Reagents: 4,7-Dichloro-2-methylquinoline (1 eq), Primary Amine (1.1 eq), Ethanol or DMF,
catalytic HCI.

e Procedure:

[¢]

Dissolve the dichloro-quinoline in Ethanol.

o

Add the amine.[1][7][3][6]

(¢]

Add 2-3 drops of conc. HCI (catalyst to protonate the ring nitrogen, activating C4).

Reflux for 4-12 hours.

[¢]

[¢]

Cool.[6] The product often precipitates as the hydrochloride salt.

o

Filter and recrystallize from Ethanol/Water.

Quantitative Data Summary (SAR Insights)

The following table summarizes the Structure-Activity Relationship (SAR) trends for derivatives
of this scaffold based on recent literature.
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Derivative
Class

Substitution
Site

Primary
Activity

IC50 / MIC
Range

Key Insight

Parent Scaffold

N/A

Weak

Antibacterial

> 100 pg/mL

Requires
functionalization

for potency.

4-Amino-alkyl

C4

Antimalarial

10 - 50 nM

Basic side chain
is critical for
vacuole

accumulation.

Mannich Bases

C3

Anticancer
(HelLa)

1-10 uM

Secondary
amines
(morpholine)
reduce toxicity vs

primary amines.

Hydrazones

C4

Antifungal

0.5 -4 pg/mL

Electron-
withdrawing
groups on the
hydrazone
phenyl ring
increase

potency.

Benzimidazole
Hybrids

C4 (Linker)

Anti-Leukemic

<1luMm

Dual inhibition of
Tubulin and DNA

synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Design, Synthesis, and Development of 4-[(7-Chloroquinoline-4-yl)amino]phenol as a
Potential SARS-CoV-2 Mpro Inhibitor - PMC [pmc.ncbi.nim.nih.gov]

e 2. Structure—Activity Relationships of 8-Hydroxyquinoline-Derived Mannich Bases with
Tertiary Amines Targeting Multidrug-Resistant Cancer - PMC [pmc.ncbi.nlm.nih.gov]

¢ 3. ijpsonline.com [ijpsonline.com]
e 4. researchgate.net [researchgate.net]

¢ 5. Hybrid Molecules Containing a 7-Chloro-4-aminoquinoline Nucleus and a Substituted 2-
Pyrazoline with Antiproliferative and Antifungal Activity - PMC [pmc.ncbi.nim.nih.gov]

¢ 6. Organic Syntheses Procedure [orgsyn.org]
e 7. benthamscience.com [benthamscience.com]

¢ 8. CN103626699A - Industrial preparation method of 4,7-dichloroquinoline - Google Patents
[patents.google.com]

¢ To cite this document: BenchChem. [Technical Guide: Derivatives and Applications of 7-
Chloro-2-methylquinolin-4-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3024622/docs#technical-guide-derivatives-and-
applications-of-7-chloro-2-methylquinolin-4-ol]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


http://www.orgsyn.org/demo.aspx?prep=CV3P0272
https://onlinelibrary.wiley.com/doi/full/10.1002/open.202100282
https://www.mdpi.com/1420-3049/22/9/1484
https://patents.google.com/patent/CN103626699A/en
https://www.benchchem.com/product/b3024622?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC9111044/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9111044/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9189845/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9189845/
https://www.ijpsonline.com/articles/biological-activity-of-mannich-bases.pdf
https://www.researchgate.net/publication/244572571_Potential_Antimalarials_XV_Di-Mannich_Bases_of_2-7'-Chloroquinolin-4'-ylaminophenol_and_2-7'-Bromo_and_trifluoromethyl-1'5'-naphthyridin-4'-ylaminophenol
https://pmc.ncbi.nlm.nih.gov/articles/PMC6274157/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6274157/
https://orgsyn.org/demo.aspx?prep=CV3P0272
https://www.benthamscience.com/public/article/83446
https://patents.google.com/patent/CN103626699A/en
https://patents.google.com/patent/CN103626699A/en
https://www.benchchem.com/product/b3024622/docs#technical-guide-derivatives-and-applications-of-7-chloro-2-methylquinolin-4-ol
https://www.benchchem.com/product/b3024622/docs#technical-guide-derivatives-and-applications-of-7-chloro-2-methylquinolin-4-ol
https://www.benchchem.com/product/b3024622/docs#technical-guide-derivatives-and-applications-of-7-chloro-2-methylquinolin-4-ol
https://www.benchchem.com/product/b3024622/docs#technical-guide-derivatives-and-applications-of-7-chloro-2-methylquinolin-4-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024622?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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